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Compound of Interest

Compound Name: H-2-Nal-OH

Cat. No.: B556735

Essential Safety and Handling Guide for H-2-Nal-OH

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Operation, and Disposal of H-2-Nal-OH.

This guide provides crucial safety and logistical information for the proper handling of H-2-Nal-
OH (3-(2-Naphthyl)-L-alanine), a non-natural amino acid utilized in peptide synthesis and drug
development. Adherence to these protocols is essential for ensuring personal safety,
maintaining experimental integrity, and minimizing environmental impact. While H-2-Nal-OH is
not classified as a hazardous substance under normal use conditions, proper laboratory
practices are paramount.[1][2][3]

Hazard Identification and Risk Assessment

H-2-Nal-OH is a white to off-white crystalline solid.[1][4] Although it is considered to have low
toxicity with no known carcinogenic or mutagenic effects, it may cause skin, eye, and
respiratory tract irritation upon contact or inhalation.[2][5] Ingestion may also be harmful.[2][5] A
thorough risk assessment should be conducted before commencing any work.

Physical and Chemical Properties:
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Property Value Source

Molecular Formula C13H13NO2 [6]

Molecular Weight 215.25 g/mol 4171
White to off-white crystalline

Appearance . [1114]
solid

Melting Point ~240°C (decomposes) [1]

- Slightly soluble in water.
Solubility [1][4]

Soluble in 1 mol/L NaOH.

Storage Temperature

2-8°C, keep in a dark place

under an inert atmosphere.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling H-2-Nal-OH to

prevent direct contact and inhalation of the powder.

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended. Inspect for

tears or punctures before use.

[8]1°]

Eye Protection

Safety glasses with side

shields or chemical splash
goggles

Must meet ANSI Z87.1
standards.[9]

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect

against skin contact.[8]

Respiratory Protection

Dust mask or respirator

Recommended when handling
larger quantities or if there is a

risk of generating dust.[2]
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Operational Plan for Safe Handling

A systematic workflow is crucial for minimizing exposure and ensuring the safe handling of H-2-
Nal-OH. All operations should be performed in a well-ventilated area, preferably within a
certified chemical fume hood.[8]

Step-by-Step Handling Procedure:
e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that a safety shower and eyewash station are readily accessible.
o Don all required PPE as specified in the table above.
e Weighing and Transfer:
o Handle the solid powder carefully to avoid generating dust.
o Use a chemical fume hood or a ventilated balance enclosure for weighing.
o Employ appropriate tools such as a spatula or powder funnel for transfers.
o Dissolution (if applicable):
o If preparing a solution, add the solid H-2-Nal-OH to the solvent slowly to avoid splashing.

o For aqueous solutions, note that solubility is low but can be increased by adjusting the pH
with NaOH.[4]

e Reaction and Work-up:
o Maintain controlled conditions throughout the experimental process.
o Keep all reaction vessels properly labeled and sealed when not in use.

e Post-Handling:
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o Decontaminate all surfaces and equipment that have come into contact with H-2-Nal-OH.

o Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling H-2-Nal-OH:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. H-2-Nal-OH [chembk.com]

. peptide.com [peptide.com]

. fishersci.com [fishersci.com]

. medchemexpress.com [medchemexpress.com]

. peptide.com [peptide.com]

. peptide.com [peptide.com]

. 58438-03-2 CAS Manufactory [m.chemicalbook.com]

. zaeralab.ucr.edu [zaeralab.ucr.edu]

°
© [e0) ~ » (&) EEN w N =

. STANDARD OPERATING PROCEDURE [Isu.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling H-2-Nal-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556735#personal-protective-equipment-for-handling-
h-2-nal-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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